Cas no 1933500-57-2 (rac-methyl 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate)

• Product Name: rac-methyl 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate
• CAS No: 1933500-57-2
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 6039879
• PubChem ID: 93383723
• Update Time: 2025-05-24

rac-methyl 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6395125
• rac-methyl 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate
• 1933500-57-2

• Inchi： 1S/C7H13NO4/c1-11-7(10)2-8-5-3-12-4-6(5)9/h5-6,8-9H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： ANPAAICTHOFQSX-PHDIDXHHSA-N
• SMILES： O1C[C@H]([C@@H](C1)NCC(=O)OC)O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-methyl 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate

Rac-Methyl 2-{[(3R,4S)-4-Hydroxyoxolan-3-Yl]Amino}Acetate: A Comprehensive Overview

Rac-methyl 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate, commonly referred to by its CAS number 1933500-57-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and potential applications in drug development. Recent advancements in synthetic methodologies and bioactivity studies have shed new light on its properties and uses.

The chemical structure of rac-methyl 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate features a methyl group attached to an acetate moiety, which is further connected to an amino group substituted with a hydroxypyrrolidone ring. The stereochemistry at the (3R,4S) positions of the pyrrolidone ring plays a crucial role in determining its biological activity and selectivity. This configuration is critical in mimicking natural amino acids and their derivatives, making it a valuable tool in medicinal chemistry.

Recent studies have explored the synthesis of this compound using enantioselective methods, which have improved the yield and purity of the product. Researchers have employed asymmetric catalysis and chiral auxiliaries to achieve high enantiomeric excess, ensuring the compound's suitability for biological assays. These methods not only enhance the efficiency of production but also pave the way for large-scale manufacturing in pharmaceutical settings.

In terms of pharmacological activity, rac-methyl 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate has shown promising results in preclinical models. It exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and synaptic plasticity. Additionally, its antioxidant properties suggest potential applications in treating oxidative stress-related disorders such as Alzheimer's disease and Parkinson's disease.

The compound's ability to cross the blood-brain barrier has been a focal point of recent investigations. Studies using advanced imaging techniques have demonstrated its efficient penetration into brain tissue, which is essential for targeting central nervous system disorders. Furthermore, its low toxicity profile makes it a favorable candidate for chronic administration regimens.

Another area of interest is the compound's role as a building block in peptide synthesis. Its unique structure allows for the construction of complex biomolecules with tailored functionalities. Researchers have utilized it to design novel peptide analogs that exhibit enhanced stability and bioavailability compared to their natural counterparts.

In conclusion, rac-methyl 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}acetate (CAS No: 1933500-57-2) stands out as a versatile compound with diverse applications in both academic research and industrial settings. Its stereochemical precision, coupled with its promising pharmacological profile, positions it as a key player in the development of innovative therapeutic agents.